3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H16N4OS
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-(5-phenylfuran-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H16N4OS/c1-13-10-14(2)12-16(11-13)19-22-23-21-25(19)24-20(27-21)18-9-8-17(26-18)15-6-4-3-5-7-15/h3-12H,1-2H3
• InChI Key: LKZJMKNEAIOILW-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=C(O4)C5=CC=CC=C5)C

Description

3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound with a triazole and thiadiazole ring system, and it possesses unique properties that make it an attractive candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound exerts its biological effects by interacting with various cellular targets, such as enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a range of biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to possess antitumor activity, by inducing apoptosis in cancer cells. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to form stable complexes with various drugs, which may enhance their efficacy and reduce their toxicity. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some possible areas of investigation include:
1. Further studies on the mechanism of action of the compound, to better understand its biological effects.
2. Investigation of the compound's potential as a drug delivery system, with a focus on improving its solubility in water.
3. Exploration of the compound's potential as a therapeutic agent for the treatment of various diseases, such as cancer, inflammation, and microbial infections.
4. Investigation of the compound's potential as a diagnostic tool, for the detection of various biomolecules and disease markers.
In conclusion, 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with a range of potential applications in various fields of science. Further research is needed to fully understand its biological effects and to explore its potential as a therapeutic agent and drug delivery system.

Synthesis Methods

The synthesis of 3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the most commonly used methods involves the reaction of 3,5-dimethylphenyl hydrazine with 5-phenyl-2-furan carboxaldehyde in the presence of thiourea and acetic acid. The resulting product is then treated with 2-chloroacetyl chloride to yield the final compound.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-6-(5-phenyl-2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. It has been found to possess antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. It has also been investigated for its potential as a drug delivery system, due to its ability to form stable complexes with various drugs.